Cas no 1363382-35-7 (methyl 5-methyl-3-oxo-2,3-dihydropyridazine-4-carboxylate)

• Product Name: methyl 5-methyl-3-oxo-2,3-dihydropyridazine-4-carboxylate
• CAS No: 1363382-35-7
• MF: C₇H₈N₂O₃
• MW: 168.15002155304
• MDL: MFCD23105875
• CID: 4591093
• PubChem ID: 74890468
• Update Time: 2025-06-10

methyl 5-methyl-3-oxo-2,3-dihydropyridazine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-3-oxo-2,3-dihydro-pyridazine-4-carboxylic acid methyl ester
• methyl 5-methyl-3-oxo-2,3-dihydropyridazine-4-carboxylate
• methyl 4-methyl-6-oxo-1H-pyridazine-5-carboxylate
• 5-Methyl-3-oxo-2,3-dihydro-pyridazine-4-carboxylicacidmethylester
• CS-0057478
• P13472
• PB35705
• 1363382-35-7
• SB20429
• methyl 5-methyl-3-oxo-2,3-dihydropyridazine-4-

• MDL： MFCD23105875
• Inchi： 1S/C7H8N2O3/c1-4-3-8-9-6(10)5(4)7(11)12-2/h3H,1-2H3,(H,9,10)
• InChI Key： UBXAHIUYICBEOI-UHFFFAOYSA-N
• SMILES： C1(=O)NN=CC(C)=C1C(OC)=O

Computed Properties

• Exact Mass: 168.05349212g/mol
• Monoisotopic Mass: 168.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 67.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Pyridazinones

Additional information on methyl 5-methyl-3-oxo-2,3-dihydropyridazine-4-carboxylate

Comprehensive Overview of Methyl 5-methyl-3-oxo-2,3-dihydropyridazine-4-carboxylate (CAS No. 1363382-35-7)

Methyl 5-methyl-3-oxo-2,3-dihydropyridazine-4-carboxylate (CAS No. 1363382-35-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative of dihydropyridazine is known for its unique structural properties, making it a valuable intermediate in synthetic chemistry. The compound's molecular framework features a pyridazine ring, which is a nitrogen-containing heterocycle, and a methyl ester group, contributing to its reactivity and versatility in various chemical reactions.

In recent years, the demand for heterocyclic compounds like methyl 5-methyl-3-oxo-2,3-dihydropyridazine-4-carboxylate has surged due to their applications in drug discovery and material science. Researchers are particularly interested in its potential as a building block for designing novel bioactive molecules. The compound's CAS No. 1363382-35-7 is frequently searched in academic databases and patent filings, reflecting its relevance in cutting-edge research. Its synthetic pathways and derivatization potential are also hot topics in organic chemistry forums.

One of the key advantages of methyl 5-methyl-3-oxo-2,3-dihydropyridazine-4-carboxylate is its compatibility with green chemistry principles. As sustainability becomes a priority in chemical manufacturing, this compound's efficient synthesis and minimal environmental impact are being explored. Questions like "How to synthesize methyl 5-methyl-3-oxo-2,3-dihydropyridazine-4-carboxylate?" or "What are the applications of CAS 1363382-35-7?" are commonly encountered in search engines, indicating strong user interest.

The compound's physicochemical properties, such as solubility, stability, and melting point, are critical for its practical use. Analytical techniques like NMR spectroscopy and mass spectrometry are often employed to characterize methyl 5-methyl-3-oxo-2,3-dihydropyridazine-4-carboxylate. These methods ensure purity and confirm its structural integrity, which is essential for reproducibility in research. Additionally, its crystal structure and hydrogen bonding patterns have been studied to understand its behavior in solid-state reactions.

In the context of drug development, methyl 5-methyl-3-oxo-2,3-dihydropyridazine-4-carboxylate serves as a precursor for pharmacologically active compounds. Its pyridazine core is a common motif in molecules with anti-inflammatory, antiviral, or anticancer properties. For instance, derivatives of this compound have been investigated for their enzyme inhibition capabilities, particularly targeting kinases and proteases. Such applications align with the growing trend of precision medicine and targeted therapies.

Another area of interest is the compound's role in agrochemical innovation. The dihydropyridazine scaffold is found in certain herbicides and pesticides, prompting studies on its structure-activity relationships. Researchers are optimizing its derivatives to enhance efficacy while reducing environmental toxicity. Queries like "Is methyl 5-methyl-3-oxo-2,3-dihydropyridazine-4-carboxylate biodegradable?" or "Can CAS 1363382-35-7 be used in sustainable agriculture?" highlight public curiosity about its ecological impact.

From a commercial perspective, methyl 5-methyl-3-oxo-2,3-dihydropyridazine-4-carboxylate is available through specialized chemical suppliers, often in small quantities for research purposes. Its market demand is driven by academic institutions, pharmaceutical companies, and agrochemical firms. The compound's patent landscape is also evolving, with new applications being filed regularly. This underscores its potential for intellectual property development and commercialization.

In conclusion, methyl 5-methyl-3-oxo-2,3-dihydropyridazine-4-carboxylate (CAS No. 1363382-35-7) is a multifaceted compound with broad implications in science and industry. Its structural versatility, research applicability, and alignment with sustainable chemistry trends make it a subject of ongoing exploration. As advancements in organic synthesis and molecular design continue, this compound is poised to play a pivotal role in future innovations.